Cas no 87934-78-9 (Phosphorimidic triamide, N,N,N',N',N'''-pentaethyl-N'',N''-dipropyl-)

Phosphorimidic triamide, N,N,N',N',N'''-pentaethyl-N'',N''-dipropyl- structure
87934-78-9 structure
Product Name:Phosphorimidic triamide, N,N,N',N',N'''-pentaethyl-N'',N''-dipropyl-
CAS No:87934-78-9
MF:C16H39N4P
MW:318.481424570084
CID:650593
PubChem ID:23417641
Update Time:2025-04-19

Phosphorimidic triamide, N,N,N',N',N'''-pentaethyl-N'',N''-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphorimidic triamide, N,N,N',N',N'''-pentaethyl-N'',N''-dipropyl-
    • N-[bis(diethylamino)-ethylimino-λ<sup>5</sup>-phosphanyl]-N-propylpropan-1-amine
    • 87934-78-9
    • DTXSID60633732
    • N,N,N',N',N'''-Pentaethyl-N'',N''-dipropylphosphorimidic triamide
    • Inchi: 1S/C16H39N4P/c1-8-15-20(16-9-2)21(17-10-3,18(11-4)12-5)19(13-6)14-7/h8-16H2,1-7H3
    • InChI Key: KWGWJICWZKLTIZ-UHFFFAOYSA-N
    • SMILES: P(=NCC)(N(CC)CC)(N(CC)CC)N(CCC)CCC

Computed Properties

  • Exact Mass: 318.29123426g/mol
  • Monoisotopic Mass: 318.29123426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 22.1Ų
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